Cas no 2137683-76-0 (2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid)

• Product Name: 2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid
• CAS No: 2137683-76-0
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 6203809
• PubChem ID: 165460473
• Update Time: 2025-06-09

2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2137683-76-0
• EN300-726484
• 2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid

• Inchi： 1S/C11H9FN2O3/c1-6-5-13-11(17)14(6)8-4-2-3-7(9(8)12)10(15)16/h2-5H,1H3,(H,13,17)(H,15,16)
• InChI Key： SMYCJXAYNBDNTJ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1N1C(NC=C1C)=O

Computed Properties

• Exact Mass: 236.05972032g/mol
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid

Introduction to 2-Fluoro-3-(5-Methyl-2-Oxo-2,3-Dihydro-1H-Imidazol-1-Yl)Benzoic Acid (CAS No. 2137683-76-0)

2-Fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid (CAS No. 2137683-76-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring and a 5-methylimidazolone moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid can be represented as follows:

C11H9FN2O3. The molecular weight of this compound is approximately 240.19 g/mol. The presence of the fluoro group on the benzene ring imparts unique electronic and steric properties, which can influence its interactions with biological targets. The 5-methylimidazolone moiety, on the other hand, is known for its ability to form hydrogen bonds and participate in π-stacking interactions, making it a key functional group in many biologically active molecules.

In recent years, 2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research has been its evaluation as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-fluoro-3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid demonstrated significant inhibition of the enzyme phosphodiesterase 4 (PDE4), which is a validated target for the treatment of chronic obstructive pulmonary disease (COPD) and other inflammatory conditions. The researchers found that the compound's ability to selectively inhibit PDE4 was attributed to its unique structural features, particularly the fluoro-substituted benzene ring and the 5-methylimidazolone moiety.

Beyond its enzymatic inhibition properties, 2-fluoro-3-(5-methyl-2-oxyo-o,dihydro-h-imidazol-yi)benzoic acid has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its therapeutic potential, 2-fluoro--(5-methyl--oxo--,dihydro-h-imidazol-yi)benzoic acid has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for the development of novel compounds with diverse biological activities. For example, researchers have used this compound as a scaffold to synthesize a series of derivatives with enhanced potency and selectivity against specific targets.

The synthesis of 2-fluoro--(5-methyl--oxo--,dihydro-h-imidazol-yi)benzoic acid typically involves multi-step reactions that include functional group manipulations and protective group strategies. One common synthetic route involves the reaction of 3-amino-benzoic acid with methyl acetoacetate followed by cyclization to form the imidazolone ring. Subsequent fluorination and methylation steps yield the final product. The efficiency and scalability of this synthetic method have been optimized to meet the demands of both academic research and industrial applications.

In conclusion, 2-fluoro--(5-methyl--oxo--,dihydro-h-imidazol-yi)benzoic acid (CAS No. 2137683-76-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer it with valuable biological activities, making it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.